Cas no 50599-05-8 (Cyclohexanecarboxaldehyde, 2-oxo-3-phenyl-)

• Product Name: Cyclohexanecarboxaldehyde, 2-oxo-3-phenyl-
• CAS No: 50599-05-8
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 364543
• PubChem ID: 13626936
• Update Time: 2025-04-19

Cyclohexanecarboxaldehyde, 2-oxo-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde, 2-oxo-3-phenyl-
• 2-oxo-3-phenylcyclohexane-1-carbaldehyde
• 50599-05-8
• DTXSID90545334

• Inchi： 1S/C13H14O2/c14-9-11-7-4-8-12(13(11)15)10-5-2-1-3-6-10/h1-3,5-6,9,11-12H,4,7-8H2
• InChI Key： GTDCBLPYTNREDG-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)CCCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.09942
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14